Cas no 149794-99-0 (3-Buten-2-one,3-methyl-4-nitro-, (3Z)-)

• Product Name: 3-Buten-2-one,3-methyl-4-nitro-, (3Z)-
• CAS No: 149794-99-0
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 100080
• Update Time: 2024-01-24

3-Buten-2-one,3-methyl-4-nitro-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,3-methyl-4-nitro-, (3Z)-
• 3-Buten-2-one, 3-methyl-4-nitro-, (3Z)- (9CI)
• 3-Buten-2-one, 3-methyl-4-nitro-, (3Z)-

• Inchi： 1S/C5H7NO3/c1-4(5(2)7)3-6(8)9/h3H,1-2H3/b4-3-
• InChI Key： HBLOOLAOJAVRTK-ARJAWSKDSA-N
• SMILES： CC(=O)/C(/C)=C\[N+]([O-])=O

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 222.4±23.0 °C(Predicted)
• PSA: 60.21